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Personal protective equipment for handling 2-
(Perfluorohexyl)ethyl methacrylate
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Compound of Interest

2-(Perfluorohexyl)ethyl
Compound Name:
methacrylate

Cat. No.: B1329432

Essential Safety and Handling Guide for 2-
(Perfluorohexyl)ethyl methacrylate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 2-(Perfluorohexyl)ethyl methacrylate (CAS No. 2144-53-8),
including detailed operational and disposal plans.

Chemical and Physical Properties

2-(Perfluorohexyl)ethyl methacrylate is a fluorinated organic compound.[1] Key physical and

chemical properties are summarized below for quick reference.
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Property

Value

Molecular Formula

C12H9F1302

Molecular Weight 432.18 g/mol [2]

Appearance Colorless translucent liquid[3]
Boiling Point 92 °C @ 8 mm Hg|[3][4]
Density 1.496 g/mL at 25 °C[3][4]
Flash Point >230 °F (>110 °C)[4][5]

Storage Temperature

2-8°C[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 2-

(Perfluorohexyl)ethyl methacrylate.[1]

Protection Type

Recommended Equipment

Standard

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety
goggles.[2][5]

Conforming to EN166 (EU) or
NIOSH (US).[2][5]

Skin Protection

Chemically resistant gloves
(inspect before use) and

impervious clothing.[2][5]

Handle with gloves.[2][5]

Respiratory Protection

For nuisance exposures, use
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges. Use a
full-face respirator if exposure
limits are exceeded or irritation

is experienced.[2][5]

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[2]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.capotchem.com/doc/msds_2144-53-8.do
https://jnfuturechemical.com/product/2-perfluorohexylethyl-methacrylate-cas2144-53-8/
https://jnfuturechemical.com/product/2-perfluorohexylethyl-methacrylate-cas2144-53-8/
https://www.chemsrc.com/en/cas/2144-53-8_330786.html
https://jnfuturechemical.com/product/2-perfluorohexylethyl-methacrylate-cas2144-53-8/
https://www.chemsrc.com/en/cas/2144-53-8_330786.html
https://www.chemsrc.com/en/cas/2144-53-8_330786.html
https://www.echemi.com/sds/2-perfluorohexylethylmethacrylate-pid_Seven13700.html
https://jnfuturechemical.com/product/2-perfluorohexylethyl-methacrylate-cas2144-53-8/
https://www.benchchem.com/product/b1329432?utm_src=pdf-body
https://www.benchchem.com/product/b1329432?utm_src=pdf-body
https://www.nbinno.com/?news/KXL-exploring-the-properties-and-uses-of-2-perfluorohexylethyl-methacrylate
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.echemi.com/sds/2-perfluorohexylethylmethacrylate-pid_Seven13700.html
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.echemi.com/sds/2-perfluorohexylethylmethacrylate-pid_Seven13700.html
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.echemi.com/sds/2-perfluorohexylethylmethacrylate-pid_Seven13700.html
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.echemi.com/sds/2-perfluorohexylethylmethacrylate-pid_Seven13700.html
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.echemi.com/sds/2-perfluorohexylethylmethacrylate-pid_Seven13700.html
https://www.capotchem.com/doc/msds_2144-53-8.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling ensures minimal exposure and reduces the risk of incidents.

Pre-Handling Preparations

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[1][5]

o Emergency Equipment: Know the location and proper operation of emergency eyewash
stations and safety showers before starting any work.[6]

e PPE Inspection: Inspect all personal protective equipment for integrity. Ensure gloves are
free of tears or punctures.[2]

o Container Inspection: Check the chemical container for any signs of damage or leakage.[6]

Safe Handling

o Avoid Contact: Avoid all direct contact with the chemical. Do not allow it to touch skin or
eyes.[2]

» Avoid Inhalation: Avoid breathing vapors or mist.[2]

o Grounding: Take precautionary measures against static discharges if the material is
flammable.[7]

o Transferring: Use non-sparking tools when handling.[5] Keep the container tightly closed
when not in use.[5]

Post-Handling Procedures

o Decontamination: Wash hands thoroughly with soap and water after handling.[8]

o Storage: Store the container tightly sealed in a dry, cool, and well-ventilated place.[5]
Recommended storage temperature is 2—-8 °C.[8]

o Labeling: Ensure the container is properly labeled with the chemical name and associated
hazards.
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Emergency and Disposal Plans
First Aid Measures

Immediate response is critical in the event of an exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[4][5]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact o )
water.[2][4] If skin irritation persists, consult a

physician.[8][9]

Rinse thoroughly with plenty of water for at least
15 minutes, occasionally lifting the upper and

Eye Contact lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical
attention.[2][4]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[2][4]

Spill Management

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
e Immediate Actions:

o Alert personnel in the immediate area and evacuate if necessary.[10]

o If the spill is flammable, eliminate all ignition sources.[7]

o Ensure adequate ventilation.[2]
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e Containment and Cleanup:

o

Wear appropriate personal protective equipment before approaching the spill.[11]

o Contain the spill using an inert, non-combustible absorbent material such as sand, earth,
or vermiculite.[12]

o Slowly add the absorbent material, starting from the edges and moving toward the center.
[11]

o Collect the absorbed material and residue using non-sparking tools and place it in a
suitable, closed, and labeled container for disposal.[2][6]

o Clean the spill area with soap and water.[6]

Disposal Plan

Proper disposal of 2-(Perfluorohexyl)ethyl methacrylate and its contaminated materials is
crucial to prevent environmental contamination.

e Chemical Waste:
o Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]
o Do not allow the product to enter drains.[2]

o Chemical waste generators must comply with local, regional, and national hazardous
waste regulations to ensure complete and accurate classification and disposal.[7]

o Contaminated Packaging:
o Dispose of contaminated packaging as unused product.[2]
o Spill Debris:

o All materials used for spill cleanup (absorbents, PPE, etc.) must be placed in a sealed,
labeled container and disposed of as hazardous waste through a licensed professional
waste disposal service.[13]
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Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-
(Perfluorohexyl)ethyl methacrylate, from preparation to disposal.
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Caption: Workflow for safe handling of 2-(Perfluorohexyl)ethyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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